Cas no 2088945-76-8 (3-[(6-Bromo-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-4-fluoro-benzoic acid)

• Product Name: 3-[(6-Bromo-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-4-fluoro-benzoic acid
• CAS No: 2088945-76-8
• MF: C₁₅H₉BrFN₃O₃
• MW: 378.1526658535
• MDL: MFCD29918642
• CID: 4784317
• Update Time: 2025-06-07

3-[(6-Bromo-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-4-fluoro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(6-Bromo-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-4-fluoro-benzoic acid

• MDL： MFCD29918642
• Inchi： 1S/C15H9BrFN3O3/c16-9-2-4-13-18-6-12(20(13)7-9)14(21)19-11-5-8(15(22)23)1-3-10(11)17/h1-7H,(H,19,21)(H,22,23)
• InChI Key： AEPVTKGAQIWWJJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC=C(C(NC3C(=CC=C(C(=O)O)C=3)F)=O)N2C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 481
• XLogP3: 3.2
• Topological Polar Surface Area: 83.7

Additional information on 3-[(6-Bromo-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-4-fluoro-benzoic acid

Introduction to 3-[(6-Bromo-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-4-fluoro-benzoic acid (CAS No. 2088945-76-8)

3-[(6-Bromo-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-4-fluoro-benzoic acid, identified by its CAS number 2088945-76-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a complex structural framework that includes an imidazo[1,2-a]pyridine core and a benzoic acid moiety. The presence of both bromo and fluoro substituents on the aromatic rings introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural design of 3-[(6-Bromo-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-4-fluoro-benzoic acid is meticulously crafted to enhance its biological activity. The imidazo[1,2-a]pyridine scaffold is a well-known pharmacophore that has been extensively studied for its potential in modulating various biological pathways. Specifically, this scaffold has shown promise in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The introduction of a fluoro group at the 4-position of the benzoic acid moiety further enhances the compound's lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous disease pathways. The unique structural features of 3-[(6-Bromo-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-4-fluoro-benzoic acid make it an attractive scaffold for designing PPI modulators. For instance, the bromo substituent can serve as a hydrogen bond acceptor or participate in π-stacking interactions with target proteins, while the amide linkage between the imidazo[1,2-a]pyridine and benzoic acid units provides flexibility for optimal binding orientation.

One of the most compelling aspects of this compound is its potential application in oncology research. The imidazo[1,2-a]pyridine core has been reported to interact with various kinases involved in cancer cell proliferation and survival. Preclinical studies have suggested that derivatives of this scaffold can inhibit the activity of tyrosine kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). The presence of a fluoro group may further enhance binding affinity by improving hydrophobic interactions with key residues in the kinase active site.

Moreover, the benzoic acid moiety in 3-[(6-Bromo-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-4-fluoro-benzoic acid can be functionalized to introduce additional pharmacophoric elements. This versatility allows for the synthesis of a diverse library of analogs, enabling structure-activity relationship (SAR) studies to optimize potency and selectivity. Such SAR studies are essential for identifying lead compounds that exhibit high efficacy against target proteins while minimizing off-target effects.

The synthesis of 3-[(6-Bromo-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-4-fluoro-benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions to form the amide bond between the imidazo[1,2-a]pyridine and benzoic acid units, followed by halogenation at the 6-position to introduce the bromo substituent. The introduction of the fluoro group at the 4-position can be achieved through nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions.

In terms of biological evaluation, preliminary studies on 3-[(6-Bromo-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-4-fluoro-benzoic acid have shown promising results in vitro. The compound exhibits inhibitory activity against several kinases relevant to cancer therapy, including EGFR and VEGFR. Additionally, it demonstrates moderate binding affinity to other targets such as bromodomain proteins, which are implicated in transcriptional regulation and have been validated as therapeutic targets in various cancers.

The pharmacokinetic properties of this compound are also worth noting. Due to its relatively large molecular size and multiple heterocyclic rings, it is expected to exhibit moderate solubility in aqueous media but good solubility in organic solvents commonly used in drug formulations. The presence of both polar (amide) and non-polar (aromatic rings) functional groups suggests that it may have favorable oral bioavailability after appropriate formulation optimization.

Future research directions for 3-[(6-Bromo-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-4-fluoro-benzoic acid include further exploration of its mechanism of action through cellular assays and animal models. Investigating its potential as a tool compound for studying PPIs will be particularly valuable for understanding disease pathogenesis and developing novel therapeutic strategies. Additionally, exploring its efficacy against other disease-related targets beyond kinases could uncover new therapeutic applications.

The development of novel pharmaceutical agents relies heavily on access to high-quality starting materials and intermediates like CAS No. 2088945-76-8. As research continues to uncover new biological targets and mechanisms underlying disease processes, compounds with unique structural features such as those found in this imidazo[1,2-a]pyridine derivative will remain indispensable tools for drug discovery efforts.